Cas no 129075-56-5 (3,4-dihydro-5-methyl-1(2H)-Isoquinolinone)

3,4-Dihydro-5-methyl-1(2H)-isoquinolinone is a heterocyclic organic compound featuring a partially saturated isoquinolinone core with a methyl substituent at the 5-position. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. Its fused bicyclic system offers rigidity, which can be advantageous in the design of bioactive molecules. The compound’s ketone functionality allows for further derivatization, enabling the introduction of diverse substituents. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical building block for research and development. The methyl group enhances lipophilicity, potentially improving bioavailability in target applications.
3,4-dihydro-5-methyl-1(2H)-Isoquinolinone structure
129075-56-5 structure
Product Name:3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
CAS No:129075-56-5
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00890474
CID:147555
PubChem ID:148140
Update Time:2025-05-23

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

    • 3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
    • 1(2H)-Isoquinolinone,3,4-dihydro-5-methyl-
    • 5-methyl-3,4-dihydro-2H-isoquinolin-1-one
    • 5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
    • PD 128763
    • 3,4-Dihydro-5-methoxyisoquinolin-1(2H)one
    • 5-Methyl-1,2,3,4-tetrahydroisoquinolin-1-one
    • 1(2H)-Isoquinolinone, 3,4-dihydro-5-methyl-
    • 129075-56-5
    • MFCD00890474
    • Q27094628
    • RLLZPXDJYADIEU-UHFFFAOYSA-N
    • AKOS013603381
    • FT-0710768
    • 5-methyl- 3,4-dihydroisoquinolin-1(2H)-one
    • CHEMBL125200
    • 5-Methyl- 3,4-dihydroisoquinolin-1(2H)-one,
    • 5-Methyl-3,4-dihydro-1(2H)-isoquinolinone
    • CS-W022412
    • UNII-FI8AN8XP0W
    • NS00069229
    • CHEBI:41928
    • PD128763
    • FI8AN8XP0W
    • DTXSID20156053
    • 5-Methyl-3 pound not4-dihydroisoquinolin-1(2H)-one
    • BDBM27682
    • 3,4-dihydro-5-methylisoquinolinone
    • DB03722
    • PD-128763
    • AM85545
    • dihydroisoquinolinone, 1
    • SCHEMBL831538
    • 5-Methyl-3,4-dihydro-1(2H)-isoquinolinone, AldrichCPR
    • DS-17554
    • 3,4-DIHYDRO-5-METHYL-ISOQUINOLINONE
    • DB-062675
    • MDL: MFCD00890474
    • Inchi: 1S/C10H11NO/c1-7-3-2-4-9-8(7)5-6-11-10(9)12/h2-4H,5-6H2,1H3,(H,11,12)
    • InChI Key: RLLZPXDJYADIEU-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=C(C)C=2CCN1

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.111
  • Boiling Point: 413.7℃ at 760 mmHg
  • PSA: 32.59000
  • LogP: 1.29130

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Security Information

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PH866-100mg
3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
129075-56-5 90%
100mg
689CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PH866-250mg
3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
129075-56-5 90%
250mg
1494CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PH866-1g
3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
129075-56-5 90%
1g
2674.0CNY 2021-07-13
Fluorochem
228426-250mg
5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
129075-56-5 95%
250mg
£125.00 2022-02-28
Fluorochem
228426-1g
5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
129075-56-5 95%
1g
£313.00 2022-02-28
Ambeed
A304088-100mg
5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
129075-56-5 97%
100mg
$16.0 2025-02-21
Ambeed
A304088-250mg
5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
129075-56-5 97%
250mg
$34.0 2025-02-21
Ambeed
A304088-1g
5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
129075-56-5 97%
1g
$102.0 2025-02-21
Ambeed
A304088-5g
5-Methyl-3,4-dihydroisoquinolin-1(2H)-one
129075-56-5 97%
5g
$321.0 2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PH866-50mg
3,4-dihydro-5-methyl-1(2H)-Isoquinolinone
129075-56-5 90%
50mg
260.0CNY 2021-07-13

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Production Method

3,4-dihydro-5-methyl-1(2H)-Isoquinolinone Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:129075-56-5)1(2H)-Isoquinolinone, 3,4-dihydro-5-methyl-
Order Number:sfd13239
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on 3,4-dihydro-5-methyl-1(2H)-Isoquinolinone

3,4-Dihydro-5-Methyl-1(2H)-Isoquinolinone (CAS No. 129075-56-5): A Comprehensive Overview

3,4-Dihydro-5-methyl-1(2H)-isoquinolinone (CAS No. 129075-56-5) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of isoquinolines, which are known for their diverse biological effects and therapeutic applications.

The molecular structure of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone is characterized by a six-membered ring fused to a five-membered ring, with a methyl group attached at the 5-position. This specific arrangement of atoms and functional groups imparts the compound with distinct chemical and physical properties, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the anti-inflammatory properties of this compound. The researchers found that 3,4-dihydro-5-methyl-1(2H)-isoquinolinone exhibits significant inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its neuroprotective effects. The results indicated that 3,4-dihydro-5-methyl-1(2H)-isoquinolinone can effectively reduce oxidative stress and prevent neuronal cell death, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone have also been studied extensively. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a drug candidate. Its high bioavailability and low toxicity further enhance its attractiveness for pharmaceutical development.

In addition to its biological activities, the synthetic methods for producing 3,4-dihydro-5-methyl-1(2H)-isoquinolinone have been optimized to improve yield and purity. A recent paper in the Tetrahedron Letters described an efficient synthetic route using palladium-catalyzed cross-coupling reactions, which has significantly reduced the cost and complexity of large-scale production.

The structural versatility of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone also allows for the synthesis of various derivatives with enhanced or modified biological activities. For example, modifications at the 6-position have been shown to enhance the compound's anti-cancer properties. A study in the Cancer Research journal demonstrated that a 6-substituted derivative of 3,4-dihydro-5-methyl-1(2H)-isoquinolinone exhibited potent cytotoxic effects against several cancer cell lines.

The environmental impact of compounds like 3,4-dihydro-5-methyl-1(2H)-isoquinolinone is another important consideration. Recent research has focused on developing greener synthetic methods to minimize environmental footprint. A study in the

In conclusion, 3,4-dihydro-5-methyl-1(2H)-isoquinolinone (CAS No. 129075-56-5) is a multifaceted compound with a wide range of potential applications in medicine and industry. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it an exciting area of ongoing research. As more studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents and industrial products.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:129075-56-5)1(2H)-Isoquinolinone, 3,4-dihydro-5-methyl-
sfd13239
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email